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Compound of Interest

Compound Name: AZD4694 Precursor

Cat. No.: B8698694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the key physicochemical properties of

the precursor molecule used in the synthesis of AZD4694, a significant radioligand for positron

emission tomography (PET) imaging of amyloid-β plaques.

Quantitative Data Summary
The precursor for AZD4694, also known by the identifier AZ13040214, possesses the following

molecular characteristics[1]:

Property Value

Molecular Formula C₂₂H₂₅N₃O₇

Molecular Weight 443.45 g/mol

Purity 98.79%

CAS Number 1211333-20-8

Synthesis and Experimental Context
The AZD4694 precursor is integral to the synthesis of [¹⁸F]AZD4694 and [¹¹C]AZD4694, which

are used in PET imaging to visualize amyloid-β deposits in the brain, a hallmark of Alzheimer's
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disease[1][2]. The synthesis of the radiolabeled AZD4694 involves the N-¹¹C-methylation or

radiofluorination of this precursor molecule[2][3].

For instance, the preparation of [¹¹C]AZD4694 involves a four-step convergent synthesis to

obtain the immediate unlabeled precursor, followed by N-¹¹C-methylation using [¹¹C]methyl

iodide[2]. Similarly, the production of ¹⁸F-AZD4694 involves the radiofluorination of the

corresponding N-Boc–protected nitro precursor, followed by acidic deprotection[3].

Experimental Workflow Visualization
The general workflow for determining the molecular weight of a chemical compound like the

AZD4694 precursor is outlined below. This process is fundamental in analytical chemistry and

crucial for the characterization of new molecules in drug development.
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Workflow for Molecular Weight Determination

Sample Preparation & Analysis

Calculation

Result

Isolate and Purify Precursor

Determine Elemental Composition
(e.g., via Mass Spectrometry, Elemental Analysis)

Analyze

Identify Molecular Formula
(C₂₂H₂₅N₃O₇)

Interpret Data

Obtain Standard Atomic Weights
(C, H, N, O)

Input for Calculation

Calculate Molecular Weight
(Sum of atomic weights)

Calculate

Molecular Weight = 443.45 g/mol

Final Value

Click to download full resolution via product page

A simplified workflow for determining the molecular weight of the AZD4694 precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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